Cas no 1784633-89-1 (tert-butyl N-methyl-N-[1-(4-methylphenyl)-2-oxoethyl]carbamate)

• Product Name: tert-butyl N-methyl-N-[1-(4-methylphenyl)-2-oxoethyl]carbamate
• CAS No: 1784633-89-1
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 5964888
• PubChem ID: 105514884
• Update Time: 2025-10-24

tert-butyl N-methyl-N-[1-(4-methylphenyl)-2-oxoethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-[1-(4-methylphenyl)-2-oxoethyl]carbamate
• EN300-1873595
• 1784633-89-1

• Inchi： 1S/C15H21NO3/c1-11-6-8-12(9-7-11)13(10-17)16(5)14(18)19-15(2,3)4/h6-10,13H,1-5H3
• InChI Key： MREWYYOPPYFZIL-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(C)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 263.15214353g/mol
• Monoisotopic Mass: 263.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on tert-butyl N-methyl-N-[1-(4-methylphenyl)-2-oxoethyl]carbamate

Research Brief on tert-butyl N-methyl-N-[1-(4-methylphenyl)-2-oxoethyl]carbamate (CAS: 1784633-89-1)

In recent years, the compound tert-butyl N-methyl-N-[1-(4-methylphenyl)-2-oxoethyl]carbamate (CAS: 1784633-89-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has been explored for its potential applications in drug discovery and development. The compound's molecular framework, which includes a tert-butyl carbamate group and a 4-methylphenyl ketone moiety, suggests its utility as an intermediate in the synthesis of biologically active molecules. Recent studies have focused on its role in the preparation of protease inhibitors and other therapeutic agents.

A key area of investigation has been the compound's use as a building block in the synthesis of small-molecule inhibitors targeting enzymes such as kinases and proteases. Researchers have employed tert-butyl N-methyl-N-[1-(4-methylphenyl)-2-oxoethyl]carbamate in multi-step synthetic routes to generate compounds with enhanced selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in the development of novel cathepsin inhibitors, which show promise for treating cancer and inflammatory diseases. The study highlighted the compound's stability under various reaction conditions, making it a versatile reagent in medicinal chemistry.

Another notable advancement involves the optimization of synthetic methodologies for producing tert-butyl N-methyl-N-[1-(4-methylphenyl)-2-oxoethyl]carbamate. Recent publications have described improved catalytic systems and greener solvents to enhance yield and reduce environmental impact. A 2022 paper in Organic Process Research & Development reported a scalable synthesis route using palladium-catalyzed coupling reactions, achieving high purity and yield. These methodological improvements are critical for large-scale production, ensuring the compound's availability for further pharmacological studies.

Beyond its synthetic utility, tert-butyl N-methyl-N-[1-(4-methylphenyl)-2-oxoethyl]carbamate has also been investigated for its direct biological activities. Preliminary in vitro assays have indicated moderate inhibitory effects on certain cancer cell lines, though the exact mechanism remains under investigation. Researchers hypothesize that the compound's activity may be linked to its ability to modulate cellular signaling pathways, particularly those involving protein-protein interactions. Further studies are needed to elucidate its pharmacodynamic profile and potential therapeutic applications.

In conclusion, tert-butyl N-methyl-N-[1-(4-methylphenyl)-2-oxoethyl]carbamate (CAS: 1784633-89-1) represents a valuable chemical entity in pharmaceutical research. Its dual role as a synthetic intermediate and a potential bioactive molecule underscores its importance in drug discovery. Ongoing research aims to expand its applications, optimize synthesis protocols, and explore its biological effects in greater detail. As the field advances, this compound is likely to play a pivotal role in the development of next-generation therapeutics.